![molecular formula C26H40O3 B5715800 17-oxoandrost-5-en-3-yl heptanoate](/img/structure/B5715800.png)
17-oxoandrost-5-en-3-yl heptanoate
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Overview
Description
17-oxoandrost-5-en-3-yl heptanoate, also known as OHA, is a synthetic androgenic steroid that has been widely used in scientific research. It belongs to the family of anabolic steroids that are known to promote muscle growth and enhance physical performance.
Mechanism of Action
17-oxoandrost-5-en-3-yl heptanoate exerts its effects through binding to androgen receptors in the body. This binding activates the androgen receptor signaling pathway, which leads to the activation of genes involved in muscle growth and bone density. This compound also has anti-catabolic effects, which means it can prevent the breakdown of muscle tissue.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase muscle mass and strength in both animals and humans. It has also been shown to increase bone density and improve physical performance. This compound has been found to have a positive effect on nitrogen balance, which is important for muscle growth and repair.
Advantages and Limitations for Lab Experiments
One advantage of using 17-oxoandrost-5-en-3-yl heptanoate in lab experiments is its ability to promote muscle growth and improve physical performance. It is also relatively easy to synthesize and has a high purity level. However, one limitation is that its effects on humans are not well understood, and it may have potential side effects.
Future Directions
Future research on 17-oxoandrost-5-en-3-yl heptanoate could focus on its potential therapeutic use in the treatment of muscle wasting and osteoporosis. It could also investigate the long-term effects of this compound on humans and its potential side effects. Furthermore, studies could explore the use of this compound in combination with other drugs or therapies to enhance its effects on muscle growth and bone density.
In conclusion, this compound is a synthetic androgenic steroid that has been widely used in scientific research. Its ability to promote muscle growth and improve physical performance has made it an attractive compound for researchers. However, further research is needed to fully understand its effects on humans and its potential therapeutic use.
Synthesis Methods
The synthesis of 17-oxoandrost-5-en-3-yl heptanoate involves the reaction of androstenedione with heptanoic anhydride in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of this compound, which is a white crystalline powder. The purity of this compound can be increased through recrystallization and chromatographic techniques.
Scientific Research Applications
17-oxoandrost-5-en-3-yl heptanoate has been used in scientific research to investigate its effects on muscle growth, bone density, and physical performance. It has also been studied for its potential therapeutic use in the treatment of osteoporosis, muscle wasting, and other conditions that result in the loss of muscle mass and strength.
properties
IUPAC Name |
(10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl) heptanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H40O3/c1-4-5-6-7-8-24(28)29-19-13-15-25(2)18(17-19)9-10-20-21-11-12-23(27)26(21,3)16-14-22(20)25/h9,19-22H,4-8,10-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHENOUDBWKNPAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H40O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.